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Compound of Interest

Compound Name:
Ethyl 5,6-dimethoxy-1H-indole-2-

carboxylate

Cat. No.: B101327 Get Quote

CAS Number: 16382-18-6

A Comprehensive Overview for Advanced Research
Ethyl 5,6-dimethoxy-1H-indole-2-carboxylate is a key organic intermediate, primarily utilized

in the synthesis of more complex molecules with significant biological and physiological

properties. Its indole core, substituted with methoxy and ethyl carboxylate groups, makes it a

versatile building block in medicinal chemistry and materials science. This technical guide

provides a detailed overview of its synthesis, characterization, and known applications, tailored

for researchers, scientists, and professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 5,6-dimethoxy-1H-indole-2-
carboxylate is presented below.
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Property Value Reference

CAS Number 16382-18-6 [1]

Molecular Formula C₁₃H₁₅NO₄

Molecular Weight 249.26 g/mol

Appearance Solid

Synonyms
1H-Indole-2-carboxylic acid,

5,6-dimethoxy-, ethyl ester
[1]

Synthesis and Purification
The synthesis of Ethyl 5,6-dimethoxy-1H-indole-2-carboxylate can be achieved through

several established synthetic routes, most notably employing the Fischer indole synthesis or

the Japp-Klingemann reaction. These methods are widely used for the preparation of various

substituted indole derivatives.[2][3]

Experimental Protocol: Fischer Indole Synthesis
A common and adaptable method for the synthesis of indole-2-carboxylate esters is the Fischer

indole synthesis. The following is a generalized protocol that can be adapted for the synthesis

of the title compound.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101327#cas-number-for-ethyl-5-6-dimethoxy-1h-
indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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